Cas no 23894-07-7 (2,7-Dihydroxynaphthalene-3,6-disulphonate)

2,7-Dihydroxynaphthalene-3,6-disulphonate is a sulfonated naphthalene derivative characterized by its two hydroxyl and two sulfonate functional groups. This compound exhibits strong water solubility due to its anionic sulfonate groups, making it suitable for applications in aqueous systems. Its conjugated aromatic structure contributes to its utility as an intermediate in dye synthesis, particularly for azo dyes, where it enhances colorfastness and stability. The hydroxyl groups provide reactive sites for further chemical modifications, enabling its use in specialized organic synthesis. Its high purity and consistent performance make it valuable in industrial and research settings, particularly in fields requiring precise molecular design.
2,7-Dihydroxynaphthalene-3,6-disulphonate structure
23894-07-7 structure
Product Name:2,7-Dihydroxynaphthalene-3,6-disulphonate
CAS No:23894-07-7
MF:C10H8O8S2
MW:320.295721054077
CID:52406
PubChem ID:81588
Update Time:2025-07-04

2,7-Dihydroxynaphthalene-3,6-disulphonate Chemical and Physical Properties

Names and Identifiers

    • 3,6-dihydroxy-2,7-naphthalenedisulfonic acid
    • 2,7-DIHYDROXY NAPHTHALENE-3,6-DISULPHONATE
    • 2,7-dihydroxy-3,6-naphthalenedisulfonic acid
    • 2,7-Naphthalenedisulfonic acid,3,6-dihydroxy
    • 3,6-dihydroxy-2,7-naphthalenesulfonic acid
    • 3,6-Dihydroxynaphthalene-2,7-Disulfonic Acid
    • 3,6-Dihydroxy-naphthalin-2,7-disulfonsaeure
    • 2,7-Dihydroxynaphthalene-3,6-disulfonicacid
    • 3,6-Dihydroxynaphthalene 2,7-disulfonic acid
    • 2,7-dihydroxynaphthalene-3,6-disulphonic acid
    • 2,7-Naphthalenedisulfonic acid, 3,6-dihydroxy-
    • 2,7-Dihydroxynaphthalene-3,6-disulphonate
    • AKOS024438041
    • SCHEMBL391643
    • 2,7-Dihydroxynaphthalene-3,6-disulfonic acid
    • 23894-07-7
    • DTXSID2066939
    • Inchi: 1S/C10H8O8S2/c11-7-1-5-2-8(12)10(20(16,17)18)4-6(5)3-9(7)19(13,14)15/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
    • InChI Key: AKYPSKXBHUGOHU-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC2C=C(C(=CC=2C=1)S(=O)(=O)O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 319.96600
  • Monoisotopic Mass: 319.966059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.929
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.756
  • PSA: 165.96000
  • LogP: 2.90600

2,7-Dihydroxynaphthalene-3,6-disulphonate Customs Data

  • HS CODE:2908999090
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,7-Dihydroxynaphthalene-3,6-disulphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D267870-50mg
2,7-Dihydroxynaphthalene-3,6-disulphonate
23894-07-7
50mg
$ 205.00 2022-06-05
TRC
D267870-100mg
2,7-Dihydroxynaphthalene-3,6-disulphonate
23894-07-7
100mg
$ 330.00 2022-06-05
TRC
D267870-250mg
2,7-Dihydroxynaphthalene-3,6-disulphonate
23894-07-7
250mg
$ 655.00 2022-06-05

2,7-Dihydroxynaphthalene-3,6-disulphonate Related Literature

Additional information on 2,7-Dihydroxynaphthalene-3,6-disulphonate

2,7-Dihydroxynaphthalene-3,6-disulphonate: A Comprehensive Overview

2,7-Dihydroxynaphthalene-3,6-disulphonate, commonly referred to by its CAS number CAS No 23894-07-7, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the family of naphthalene derivatives and is characterized by its unique structure and functional groups, which contribute to its versatile properties.

The molecular structure of 2,7-Dihydroxynaphthalene-3,6-disulphonate consists of a naphthalene ring system with hydroxyl groups at positions 2 and 7 and sulphonate groups at positions 3 and 6. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications in fields such as materials science, pharmaceuticals, and environmental chemistry.

Recent advancements in the synthesis and characterization of CAS No 23894-07-7 have shed light on its potential in advanced materials development. For instance, studies have demonstrated that this compound can serve as a precursor for the synthesis of highly conductive polymers, which are essential in the production of flexible electronics and energy storage devices.

In the realm of pharmaceuticals, 2,7-Dihydroxynaphthalene-3,6-disulphonate has shown promise as a drug delivery agent due to its ability to form stable complexes with various therapeutic molecules. Researchers have explored its use in targeted drug delivery systems, where it acts as a carrier for anticancer drugs, enhancing their efficacy while minimizing side effects.

The environmental applications of this compound are equally compelling. Recent studies have highlighted its potential as a biosensor material for detecting heavy metal ions in aqueous environments. The unique electronic properties of CAS No 23894-07-7 enable it to interact with metal ions such as lead and mercury, making it an effective tool for environmental monitoring.

Beyond its practical applications, the study of 2,7-Dihydroxynaphthalene-3,6-disulphonate has contributed significantly to our understanding of aromatic chemistry and supramolecular interactions. Its ability to form self-assembled monolayers has been exploited in the development of novel nanomaterials with tailored properties.

In conclusion, CAS No 23894-07-7, or 2,7-Dihydroxynaphthalene-3,6-disulphonate, stands out as a multifaceted compound with vast potential across diverse scientific domains. Ongoing research continues to uncover new avenues for its application, underscoring its importance in both academic and industrial settings.

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